Cas no 1788100-90-2 (Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)-)

• Product Name: Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)-
• CAS No: 1788100-90-2
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 6625659
• PubChem ID: 13063198
• Update Time: 2024-01-11

Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trifluoro-1-(4-methylphenyl)-, oxime, (1E)-
• HWQOIGLJELXUJT-MDWZMJQESA-N
• 75703-25-2
• AKOS015965849
• (NE)-N-[2,2,2-trifluoro-1-(4-methylphenyl)ethylidene]hydroxylamine
• 1788100-90-2
• 2,2,2-Trifluoro-1-(p-tolyl)ethanone oxime
• 2,2,2-TRIFLUORO-1-P-TOLYL-ETHANONEOXIME
• (E)-2,2,2-Trifluoro-1-(p-tolyl)ethan-1-one oxime
• 2,2,2-TRIFLUORO-1-(4-METHYLPHENYL)ETHANONE OXIME
• 2,2,2-Trifluoro-4'-methylacetophenone Oxime
• MFCD09031829

• MDL： MFCD09031829
• Inchi： 1S/C9H8F3NO/c1-6-2-4-7(5-3-6)8(13-14)9(10,11)12/h2-5,14H,1H3/b13-8+
• InChI Key： HWQOIGLJELXUJT-MDWZMJQESA-N
• SMILES： C(=N/O)(/C1=CC=C(C)C=C1)\C(F)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 213.3±40.0 °C(Predicted)
• pka: 9.48±0.11(Predicted)